1-Chloro-6-ethoxyhexane

• Molecular Formula: C8H17ClO
• Molecular Weight: 164.67 g/mol
• IUPAC Name: 1-chloro-6-ethoxyhexane
• InChI: InChI=1S/C8H17ClO/c1-2-10-8-6-4-3-5-7-9/h2-8H2,1H3
• InChI Key: PKANGULRDBMYCF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCCCCCl

Description

1-Chloro-6-ethoxyhexane is a chloroalkane with the molecular formula C₈H₁₇ClO, consisting of a six-carbon chain terminated by a chlorine atom at position 1 and an ethoxy group (-OCH₂CH₃) at position 4. The ethoxy group imparts moderate polarity and reduced hydrogen-bonding capacity compared to hydroxyl-containing analogs, influencing solubility, boiling point, and reactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

1-Chloro-6-hydroxyhexane

• Molecular Formula : C₆H₁₃ClO
• Molar Mass : 136.62 g/mol
• Density : 1.024–1.030 g/mL at 25°C
• Boiling Point : 98°C
• Functional Groups : Terminal -Cl and -OH.
• Key Differences :
  • The hydroxyl group enables strong hydrogen bonding, increasing water solubility (unreported but inferred) compared to the ethoxy analog.
  • Lower molecular weight and higher polarity result in a lower boiling point (98°C) relative to ethoxyhexane, which would have a higher molecular weight (≈164.66 g/mol) and reduced polarity .

Chlorocyclohexane

• Molecular Formula : C₆H₁₁Cl
• Molar Mass : 118.60 g/mol
• Structure : Cyclohexane ring with a single -Cl substituent.
• Key Differences :
  • Cyclic structure reduces chain flexibility and increases volatility (lower boiling point) compared to linear chloroalkanes like 1-Chloro-6-ethoxyhexane.
  • Absence of oxygen-containing groups limits polar interactions, making it more lipophilic .

1-Chloro-6-phenylhexane

• Molecular Formula : C₁₂H₁₇Cl
• Molar Mass : 196.72 g/mol
• Functional Groups : Terminal -Cl and phenyl (-C₆H₅).
• Key Differences :
  • The bulky phenyl group introduces steric hindrance and enhances hydrophobicity, reducing solubility in polar solvents.
  • Higher molecular weight and aromaticity increase boiling point compared to ethoxyhexane .

6-Chloro-2-hexanone

• Molecular Formula : C₆H₁₁ClO
• Molar Mass : 134.60 g/mol
• Density : 1.02 g/mL at 25°C
• Functional Groups : Terminal -Cl and ketone (-C=O) at position 2.
• Key Differences :
  • The ketone group increases reactivity (e.g., nucleophilic addition) compared to ethers like ethoxyhexane.
  • Lower molecular weight and polar carbonyl group reduce boiling point relative to ethoxyhexane .

Comparative Data Table

Compound	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Boiling Point (°C)	Density (g/mL)
1-Chloro-6-ethoxyhexane*	C₈H₁₇ClO	164.66 (calculated)	-Cl, -OCH₂CH₃	~150–170 (estimated)	~0.95 (estimated)
1-Chloro-6-hydroxyhexane	C₆H₁₃ClO	136.62	-Cl, -OH	98	1.024–1.030
Chlorocyclohexane	C₆H₁₁Cl	118.60	-Cl (cyclic)	142–144	1.000
1-Chloro-6-phenylhexane	C₁₂H₁₇Cl	196.72	-Cl, -C₆H₅	Not reported	Not reported
6-Chloro-2-hexanone	C₆H₁₁ClO	134.60	-Cl, -C=O	Not reported	1.02

*Estimated values based on structural analogs.

Key Research Findings

Functional Group Impact :

• Hydroxyl groups (e.g., 1-Chloro-6-hydroxyhexane) enhance polarity and boiling points via hydrogen bonding, whereas ethoxy groups reduce polarity but increase molecular weight, leading to moderate boiling points .
• Aromatic substituents (e.g., phenyl in 1-Chloro-6-phenylhexane) drastically alter solubility and steric interactions .

Reactivity Trends: Chloroalkanes with ethers (e.g., ethoxyhexane) are less reactive toward nucleophiles than ketones (e.g., 6-Chloro-2-hexanone) but more stable than hydroxyl analogs under acidic conditions .

Structural Flexibility :

• Linear chains (e.g., 1-Chloro-6-ethoxyhexane) exhibit greater conformational flexibility than cyclic analogs (e.g., Chlorocyclohexane), affecting phase behavior and solvent interactions .